Cas no 16853-08-0 (1-Benzylazocan-5-one)

• Product name: 1-Benzylazocan-5-one
• CAS No: 16853-08-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• MDL: MFCD23701698
• CID: 1033111
• PubChem ID: 59432979

1-Benzylazocan-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzylazocan-5-one
• 1-Benzyl-1-aza-cyclooctanon-(5)
• 1-benzyl-azocan-5-one
• 1-Benzyl-hexahydro-5(2H)-azocinon
• AGN-PC-0CXS3O
• AK119967
• KB-218160
• SureCN1713728
• BLVRIFLULZGBNC-UHFFFAOYSA-N
• 8602AA
• D82575
• SCHEMBL1713728
• AS-66124
• SY346630
• AKOS016010768
• 16853-08-0
• 5(2H)-Azocinone, hexahydro-1-(phenylmethyl)-
• CS-0162657
• DTXSID80732014
• MFCD23701698
• A929176

• MDL： MFCD23701698
• Inchi： 1S/C14H19NO/c16-14-8-4-10-15(11-5-9-14)12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2
• InChI Key： BLVRIFLULZGBNC-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3

Additional information on 1-Benzylazocan-5-one

1-Benzylazocan-5-one (CAS No. 16853-08-0): A Comprehensive Overview of Its Properties and Applications

1-Benzylazocan-5-one (CAS No. 16853-08-0) is a fascinating heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique azocane ring structure and benzyl substituent, serves as a valuable intermediate in the synthesis of various biologically active molecules. Its molecular formula is C14H17NO, and it exhibits a molecular weight of 215.29 g/mol. The compound's distinctive structure makes it a subject of interest for researchers exploring novel drug candidates and chemical building blocks.

The chemical properties of 1-Benzylazocan-5-one are influenced by its azocane ring, which is an eight-membered nitrogen-containing heterocycle. This ring system is known for its conformational flexibility, which can impact the compound's reactivity and interaction with biological targets. The benzyl group attached to the nitrogen atom further enhances the compound's versatility, allowing it to participate in various chemical reactions, such as alkylation, acylation, and reduction. These properties make 1-Benzylazocan-5-one a valuable tool in medicinal chemistry and organic synthesis.

In recent years, the demand for 1-Benzylazocan-5-one has increased due to its potential applications in the development of central nervous system (CNS) therapeutics. Researchers are particularly interested in its role as a precursor for compounds that target neurotransmitter receptors and enzyme inhibitors. For instance, derivatives of 1-Benzylazocan-5-one have shown promise in modulating dopamine and serotonin pathways, which are critical in treating conditions like depression, anxiety, and Parkinson's disease. This aligns with the growing trend in neuroscience research and the search for novel psychoactive compounds with fewer side effects.

Another area where 1-Benzylazocan-5-one has found utility is in the field of catalysis and material science. Its ability to act as a ligand in metal-catalyzed reactions has been explored, particularly in asymmetric synthesis, which is crucial for producing enantiomerically pure pharmaceuticals. Additionally, the compound's structural features make it a candidate for designing smart materials and molecular sensors, which are hot topics in nanotechnology and advanced materials research.

The synthesis of 1-Benzylazocan-5-one typically involves the cyclization of appropriately functionalized precursors, followed by benzylation of the nitrogen atom. Researchers have developed several optimized synthetic routes to improve yield and purity, which are essential for scaling up production. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, such as using microwave-assisted reactions or biocatalysts. These innovations are particularly relevant given the increasing focus on environmentally friendly and cost-effective chemical processes.

From a market perspective, 1-Benzylazocan-5-one is primarily supplied by specialized chemical manufacturers and research laboratories. Its price and availability can vary depending on the scale of production and the purity required. As the demand for custom synthesis and high-purity intermediates grows, companies are investing in advanced analytical techniques, such as HPLC and NMR, to ensure the quality of their products. This trend reflects the broader shift toward precision chemistry and quality control in the pharmaceutical and chemical industries.

In conclusion, 1-Benzylazocan-5-one (CAS No. 16853-08-0) is a versatile and valuable compound with wide-ranging applications in pharmaceutical research, organic synthesis, and material science. Its unique structural features and reactivity make it a key player in the development of new therapeutic agents and functional materials. As research continues to uncover its potential, 1-Benzylazocan-5-one is likely to remain a focal point in the quest for innovative solutions to complex scientific challenges. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.